11-Oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonyl fluoride

• IUPAC Name: 11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonyl fluoride
• InChI: InChI=1S/C11H10FNO3S/c12-17(15,16)9-5-7-1-2-10(14)13-4-3-8(6-9)11(7)13/h5-6H,1-4H2
• InChI Key: CHOBPWJHCQMSOR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N2CCC3=CC(=CC1=C32)S(=O)(=O)F
• Molecular Formula: C11H10FNO3S
• Molecular Weight: 255.27 g/mol

Description

11-Oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonyl fluoride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as OTS964 and is a potent inhibitor of several kinases, including TOPK, which is involved in the progression of cancer.

Mechanism of Action

OTS964 works by inhibiting the activity of TOPK kinase, which is involved in several cellular processes, including cell proliferation, migration, and invasion. By inhibiting TOPK, OTS964 can stop the growth and spread of cancer cells, making it a promising candidate for cancer treatment.
Biochemical and Physiological Effects:
OTS964 has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, it has been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. OTS964 has also been found to inhibit the growth of bacteria, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

OTS964 has several advantages for lab experiments. It is a potent inhibitor of TOPK kinase, making it a valuable tool for studying the role of TOPK in various cellular processes. However, OTS964 has some limitations, including its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for research on OTS964. One area of research is the development of new derivatives of OTS964 with improved potency and selectivity. Another area of research is the investigation of the potential applications of OTS964 in other fields, such as inflammation and infectious diseases. Additionally, further studies are needed to determine the long-term effects of OTS964 and its potential for clinical use.
Conclusion:
OTS964 is a promising compound with potential applications in cancer treatment and other fields. Its potent inhibition of TOPK kinase makes it a valuable tool for studying the role of TOPK in various cellular processes. Further research is needed to determine its long-term effects and potential for clinical use.

Synthesis Methods

The synthesis of OTS964 involves several steps, including the preparation of intermediate compounds. The final product is obtained by reacting the intermediate with sulfonyl fluoride. The synthesis method has been optimized to obtain high yields and purity of the compound, making it suitable for scientific research applications.

Scientific Research Applications

OTS964 has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. OTS964 has also been found to be effective in reducing tumor growth in animal models.